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Compound of Interest

Compound Name: Quetiapine Dimer Impurity

Cat. No.: B030381 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of pharmaceutical impurities is paramount. This guide provides essential, immediate

safety and logistical information for Quetiapine Dimer Impurity (CAS No: 945668-94-0), a

known impurity of the antipsychotic drug Quetiapine.[1][2][3] Adherence to these procedures is

critical for minimizing exposure risks and ensuring a safe laboratory environment.

Hazard Identification and Classification
Quetiapine Dimer Impurity is classified as a hazardous substance.[1] The Globally

Harmonized System (GHS) classifications are as follows:

Acute Toxicity (Oral), Category 4 (H302): Harmful if swallowed.[1]

Eye Irritation, Category 2A (H319): Causes serious eye irritation.[1]

Chronic Aquatic Toxicity, Category 4 (H413): May cause long lasting harmful effects to

aquatic life.[1]

The substance is accompanied by the GHS07 pictogram, indicating it is an irritant and can be

harmful.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Quetiapine Dimer
Impurity to prevent skin contact, eye contact, and inhalation of dust.[1][4][5][6]
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PPE Category Item Specification

Hand Protection Gloves

Impervious, powder-free

gloves (e.g., nitrile) are

recommended.[4][7] Gloves

must be inspected before use

and changed regularly (e.g.,

every 30-60 minutes) or

immediately if contaminated or

damaged.[7] For

compounding, administering,

and disposing of the

substance, wearing two pairs

of gloves is advised.[6]

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must conform to EN 166 (EU)

or NIOSH (US) standards.[5] A

face shield may be required for

operations with a risk of

splashes.[8]

Skin and Body Protection Protective Clothing

A lab coat or a disposable

gown made of low-

permeability, lint-free fabric

with a solid front, long sleeves,

and tight-fitting cuffs should be

worn.[4][6]

Respiratory Protection Respirator

If engineering controls (e.g.,

fume hood) are insufficient or if

dust is generated, a NIOSH-

approved respirator with an

appropriate filter should be

used.[9]
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Preparation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize dust generation and accumulation.[9] Ensure all necessary PPE is donned

correctly before handling the substance.

Handling: Avoid direct contact with the substance.[9] Do not eat, drink, or smoke in the

handling area.[6][10] Wash hands thoroughly after handling.[4][9]

Storage: Store in a tightly closed, suitable container in a cool, dry, and well-ventilated place.

[10][11] Keep away from heat and incompatible materials such as strong acids and oxidizing

agents.[10][11]

Spill: In case of a spill, evacuate unnecessary personnel from the area.[4][11] Wear

appropriate PPE, including respiratory protection.[4][9] Avoid generating dust.[4] Carefully

sweep or vacuum the spilled solid material into a suitable, labeled container for disposal.[9]

[10] Clean the spill area thoroughly to remove any residual contamination.[4][9]

Fire: Use a fire extinguisher with dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[4][9] Wear self-contained breathing apparatus for firefighting if necessary.[4]

[9]

First Aid:

If Swallowed: Call a poison center or doctor immediately.[1][4] Rinse mouth with water.[1]

[4] Do not induce vomiting.[4]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[4][10] Remove

contact lenses if present and easy to do.[10] Continue rinsing and seek medical attention.

[4][9]

In Case of Skin Contact: Remove contaminated clothing immediately.[4] Wash the affected

area with soap and plenty of water.[4]

If Inhaled: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[4][9] Seek medical attention if symptoms develop or persist.[4][9]

Dispose of Quetiapine Dimer Impurity and any contaminated materials in accordance with all

federal, state, and local regulations.[4] Offer excess and expired materials to a licensed
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hazardous material disposal company.[4] Avoid release to the environment.[1]

Experimental Workflow and Safety Protocol
The following diagram illustrates the logical workflow for safely handling Quetiapine Dimer
Impurity in a laboratory setting.
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Caption: Workflow for Safe Handling of Quetiapine Dimer Impurity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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